Cas no 3486-66-6 (Coptisine)

• Product Name: Coptisine
• CAS No: 3486-66-6
• Molecular Formula: C₁₉H₁₄NO₄
• Molecular Weight: 320.3188
• MDL: MFCD03792689
• CID: 310283
• PubChem ID: 72322

Coptisine Properties

Names and Identifiers

• COPTISINE
• Coptisin
• 5,6-Dihydro-2,3:9,10-bis(methylenedioxy)dibenzo[a,g]quinolizinium
• 6,7-Dihydrobis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium
• Coptisine Sulfate
• COPTISINE(P)
• Bis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium,6,7-dihydro-
• coptisinium
• bis[methylenedioxy]protoberberine
• 0GCL71VN14
• Bis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium, 6,7-dihydro-
• Bis(1,3)benzodioxolo(5,6-a:4',5'-g)quinolizinium, 6,7-dihydro-
• 6,7-Dihydro[1,3]dioxolo[4,5-G][1,3]dioxolo[7,8]isoquino[3,2-A]isoquinolin-5-Ium
• C19H14NO4
• KPT
• MEGxp0_001731
• XYHOBCMEDLZUMP-UHFF
• 6,7-Dihydrobis[1,3]benzodioxolo[5,6-a:4',5'-g]quinolizinium chloride
• Q-100421
• UNII-0GCL71VN14
• 7,8,13,13a-tetradehydro-2,3:9,10-bismethylenedioxyberbinium
• NCI60_000465
• AKOS015903291
• CHEBI:67862
• BDBM50030257
• NS00094622
• YHL II
• COPTISINE [MI]
• SCHEMBL156866
• CHEMBL362071
• HSDB 8323
• 1198398-71-8
• 6,7-DIHYDROBIS(1,3)BENZODIOXOLO(5,6-A:4',5'-G)QUINOLIZINIUM
• FT-0645075
• FT-0689356
• 5,7,17,19-tetraoxa-13-azoniahexacyclo[11.11.0.02,10.04,8.015,23.016,20]tetracosa-1(13),2,4(8),9,14,16(20),21,23-octaene
• 3486-66-6
• 7,8,13,13a-Tetradehydro-2,3-9,10-bis(methylenedioxy)berbinium
• DTXCID00110895
• 6,7-Dihydro-[1,3]dioxolo[4',5':7,8]isoquinolino[3,2-a][1,3]dioxolo[4,5-g]isoquinolin-5-ium
• Q5169053
• ALKALOID A, FROM COPTIS GROENLANDICA
• XYHOBCMEDLZUMP-UHFFFAOYSA-N
• DTXSID10188404
• AC-34308
• C16938
• Berbinium, 7,8,13,13a-tetradehydro-2,3:9,10-bis(methylenedioxy)-
• BIS(METHYLENEDIOXY)PROTOBERBERINE
• HY-N0430
• 5,7,17,19-tetraoxa-13??-azahexacyclo[11.11.0.0(2),(1)?.0?,?.0(1)?,(2)(3).0(1)?,(2)?]tetracosa-1(24),2,4(8),9,13,15,20,22-octaen-13-ylium

• MDL： MFCD03792689
• InChIKey： XYHOBCMEDLZUMP-UHFFFAOYSA-N
• Inchi： 1S/C19H14NO4/c1-2-16-19(24-10-21-16)14-8-20-4-3-12-6-17-18(23-9-22-17)7-13(12)15(20)5-11(1)14/h1-2,5-8H,3-4,9-10H2/q+1
• SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C([H])([H])C([H])([H])[N+]2C([H])=C3C4=C(C([H])=C([H])C3=C([H])C=21)OC([H])([H])O4

Computed Properties

• Exact Mass: 320.09200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 320.09228293 g/mol
• Heavy Atom Count: 24
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 40.8
• Molecular Weight: 320.3

Experimental Properties

• LogP: 2.80780
• PSA: 40.80000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: 1.12X10-9 mm Hg at 25 °C (est)
• Flash Point: Not available
• Solubility: In water, 5.283 mg/L at 25 °C (est)
• Color/Form: Powder
• Density: Not available